1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride

• CAS No.: 2763756-70-1
• Molecular Formula: C9H20Cl2N2O
• Molecular Weight: 243.2

Description

1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride is a chemical compound with the molecular formula C8H16N2O.2ClH. It is known for its unique structure, which includes an azetidine ring and an oxane moiety.

Preparation Methods

The synthesis of 1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of the azetidine and oxane precursors.

Reaction Conditions: The azetidine precursor is reacted with the oxane precursor under controlled conditions to form the desired compound. Common reagents used in this process include bases such as sodium hydride and solvents like dimethylformamide.

Purification: The crude product is purified using techniques such as recrystallization or chromatography to obtain the final compound in high purity.

Industrial production methods may involve scaling up the laboratory synthesis process, optimizing reaction conditions, and using continuous flow reactors to increase yield and efficiency.

Chemical Reactions Analysis

1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to produce reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions with reagents such as alkyl halides or acyl chlorides to form substituted products.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and specific temperature and pressure conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its role in drug development.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride can be compared with other similar compounds, such as:

1-[(tetrahydro-2H-pyran-4-yl)methyl]azetidin-3-amine: This compound has a similar structure but differs in the substitution pattern on the azetidine ring.

1-[(oxan-4-yl)methyl]pyrrolidine-3-amine: This compound contains a pyrrolidine ring instead of an azetidine ring, leading to different chemical and biological properties.